Cas no 1000932-50-2 (1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine)

• Product Name: 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine
• CAS No: 1000932-50-2
• MF: C₁₅H₁₇ClN₂S
• MW: 292.826881170273
• MDL: MFCD09863375
• CID: 4558525
• PubChem ID: 28818948
• Update Time: 2025-10-17

1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[5-(2-chlorophenyl)thiophen-2-yl]methyl}piperazine
• 1-[[5-(2-chlorophenyl)thiophen-2-yl]methyl]piperazine
• Z1171248956
• 1-{[5-(2-chlorophenyl)thien-2-yl]methyl}piperazine
• C15H17ClN2S
• Z303764806
• G20162
• AKOS033129748
• 1-((5-(2-CHLOROPHENYL)THIOPHEN-2-YL)METHYL)PIPERAZINE
• EN300-30593
• 1000932-50-2
• 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine

• MDL： MFCD09863375
• Inchi： 1S/C15H17ClN2S/c16-14-4-2-1-3-13(14)15-6-5-12(19-15)11-18-9-7-17-8-10-18/h1-6,17H,7-11H2
• InChI Key： UHAWGGVIXJROMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(CN2CCNCC2)S1

Computed Properties

• Exact Mass: 292.080097g/mol
• Monoisotopic Mass: 292.080097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 292.8g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 43.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine

Introduction to 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine (CAS No. 1000932-50-2)

1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine, identified by its CAS number 1000932-50-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class, which is widely recognized for its diverse pharmacological properties. The structural features of this molecule, particularly the presence of a thiophen ring and a chlorophenyl substituent, contribute to its unique chemical and biological characteristics. The synthesis and application of this compound have garnered considerable attention in recent years, especially in the development of novel therapeutic agents.

The chemical structure of 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine consists of a piperazine core linked to a thiophene ring, which is further substituted with a chlorobenzene moiety. This arrangement imparts specific electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery. The piperazine moiety is known for its ability to modulate neurotransmitter systems, while the thiophene ring enhances binding affinity to various biological targets. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of compounds that can interact with central nervous system (CNS) receptors. Piperazine derivatives have been extensively studied for their potential applications in treating neurological disorders such as depression, anxiety, and schizophrenia. The compound 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine has shown promise in preclinical studies as a potential modulator of serotonin and dopamine receptors. These findings are particularly relevant given the increasing prevalence of mental health disorders worldwide and the need for more effective treatments.

The synthesis of 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine involves multiple steps, including condensation reactions and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its identity.

One of the key aspects of studying 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its reactivity with various functional groups, leading to the development of novel derivatives with enhanced pharmacological properties. For instance, modifications at the thiophene ring have been investigated to improve solubility and bioavailability, which are critical factors for drug efficacy.

The pharmacological profile of 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine has been evaluated through both in vitro and in vivo studies. These investigations have revealed interesting interactions with neurotransmitter receptors, suggesting potential therapeutic applications. Specifically, the compound has demonstrated affinity for serotonin 5-HT1A receptors, which are involved in regulating mood and cognition. Additionally, its interaction with dopamine D4 receptors has been noted, indicating a possible role in treating cognitive disorders.

The latest research on 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine also highlights its potential as a tool compound in biochemical assays. Its unique structural features make it an excellent candidate for developing selective ligands for receptor binding studies. Such ligands are invaluable for understanding receptor mechanisms and designing targeted therapies. Furthermore, the compound's stability under various conditions makes it suitable for long-term storage and repeated use in experimental settings.

In conclusion, 1-{5-(2-Chlorophenyl)thiophen-2-ylmethyl}piperazine (CAS No. 1000932-50-2) is a multifaceted compound with significant implications in pharmaceutical research. Its structural composition, synthetic pathways, and pharmacological properties make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative treatments for neurological and psychiatric disorders.